![molecular formula C21H27F3N6O2S B5555255 2-methyl-4-(4-methyl-1-piperazinyl)-6-(4-{[4-(trifluoromethyl)phenyl]sulfonyl}-1-piperazinyl)pyrimidine](/img/structure/B5555255.png)
2-methyl-4-(4-methyl-1-piperazinyl)-6-(4-{[4-(trifluoromethyl)phenyl]sulfonyl}-1-piperazinyl)pyrimidine
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Overview
Description
2-methyl-4-(4-methyl-1-piperazinyl)-6-(4-{[4-(trifluoromethyl)phenyl]sulfonyl}-1-piperazinyl)pyrimidine is a useful research compound. Its molecular formula is C21H27F3N6O2S and its molecular weight is 484.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 484.18682979 g/mol and the complexity rating of the compound is 740. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of related pyrimidine derivatives has been extensively studied, with a focus on producing compounds with specific antibacterial and antimicrobial properties. For instance, Matsumoto and Minami (1975) described the preparation and antibacterial activity of a series of pyrido(2,3-d)pyrimidine derivatives, highlighting the importance of structural modifications to enhance biological activity (Matsumoto & Minami, 1975).
Biological Applications and Activity
- The antimicrobial activity of pyrimidine derivatives, including those with sulfonyl moieties, has been documented, suggesting their potential use in developing new antimicrobial agents. Ammar et al. (2004) noted the synthesis of novel pyrimidine derivatives and their antimicrobial efficacy, indicating the chemical's versatility in medical applications (Ammar et al., 2004).
- Antiproliferative activities against human cancer cell lines have also been observed in pyrimidine derivatives, highlighting their potential in cancer research. Mallesha et al. (2012) synthesized new pyrimidin-4-one derivatives and evaluated their antiproliferative effect, identifying compounds with significant activity (Mallesha et al., 2012).
Chemical Interactions and Mechanisms
- Studies on the interaction of pyrimidine derivatives with DNA have shed light on their potential mechanisms of action, including intercalation and groove-binding, which are crucial for understanding their biological effects. Wilson et al. (1990) explored the DNA interactions of certain aromatic compounds with terminal piperazino substituents, providing insights into their potential as anticancer agents (Wilson et al., 1990).
Novel Syntheses and Derivatives
- The development of novel synthetic routes and derivatives of pyrimidine compounds continues to be a significant area of research, aiming to enhance their biological activities and applications. For example, the synthesis of thieno[2,3-d]pyrimidine derivatives bearing a sulfonylurea moiety has been reported, showcasing the chemical versatility and potential for the development of new pharmacological agents (Chen et al., 2014).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methyl-4-(4-methylpiperazin-1-yl)-6-[4-[4-(trifluoromethyl)phenyl]sulfonylpiperazin-1-yl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27F3N6O2S/c1-16-25-19(28-9-7-27(2)8-10-28)15-20(26-16)29-11-13-30(14-12-29)33(31,32)18-5-3-17(4-6-18)21(22,23)24/h3-6,15H,7-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGAUEBLPDBAVPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)C(F)(F)F)N4CCN(CC4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27F3N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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